Cas no 1261816-60-7 (3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine)
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine
-
- Inchi: 1S/C19H10F6IN/c20-18(21,22)13-5-1-3-11(7-13)15-9-27-10-16(17(15)26)12-4-2-6-14(8-12)19(23,24)25/h1-10H
- InChI Key: QLTCXEMETPPQAN-UHFFFAOYSA-N
- SMILES: IC1C(=CN=CC=1C1C=CC=C(C(F)(F)F)C=1)C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 452
- XLogP3: 6.5
- Topological Polar Surface Area: 12.9
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007835-250mg |
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine |
1261816-60-7 | 97% | 250mg |
494.40 USD | 2021-07-04 | |
| Alichem | A013007835-500mg |
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine |
1261816-60-7 | 97% | 500mg |
806.85 USD | 2021-07-04 | |
| Alichem | A013007835-1g |
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine |
1261816-60-7 | 97% | 1g |
1,445.30 USD | 2021-07-04 |
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine: A Comprehensive Overview
3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine (CAS No. 1261816-60-7) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and potential utility in drug design and development. The molecule consists of a pyridine ring substituted at positions 3 and 5 with 3-(trifluoromethyl)phenyl groups and an iodine atom at position 4, which contributes to its distinctive electronic and steric properties.
The trifluoromethyl group is a well-known electron-withdrawing substituent that enhances the stability and reactivity of aromatic systems. In this compound, the presence of two trifluoromethyl-substituted phenyl groups at positions 3 and 5 of the pyridine ring creates a highly electron-deficient environment, which can be advantageous in various chemical reactions. The iodine atom at position 4 further modulates the electronic properties of the molecule, making it a versatile building block for synthesizing more complex structures.
Recent studies have highlighted the potential of 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks that exhibit promising pharmacological activities. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in this context. Furthermore, its stability under various reaction conditions makes it an ideal candidate for large-scale synthesis processes.
The synthesis of 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine typically involves multi-step procedures that combine aromatic substitution reactions with careful control over regioselectivity. One common approach involves the iodination of a pyridine derivative followed by substitution with trifluoromethyl phenyl groups. The optimization of these steps is crucial to ensure high yields and purity, which are essential for downstream applications.
In terms of applications, 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine has shown promise in the development of novel therapeutic agents. Its unique structure allows for the creation of molecules with enhanced bioavailability and target specificity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in the treatment of various diseases, including cancer.
Moreover, the compound's electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The trifluoromethyl groups contribute to the molecule's ability to act as an electron acceptor, which is a desirable trait in such applications.
From a safety standpoint, handling 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation and protective equipment should be employed during synthesis and manipulation to minimize exposure risks.
In conclusion, 3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine (CAS No. 1261816-60-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these fields.
1261816-60-7 (3,5-Bis(3-(trifluoromethyl)phenyl)-4-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)